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Compound of Interest

Compound Name: alpha-Eleostearic acid

Cat. No.: B045164 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of specialized chemical reagents is paramount. This guide provides essential,

immediate safety and logistical information for the use of alpha-Eleostearic acid, a conjugated

fatty acid of significant interest in apoptosis and cancer research. Adherence to these

procedures is critical for ensuring personnel safety, maintaining experimental integrity, and

complying with regulatory standards.

Essential Safety and Personal Protective Equipment
(PPE)
While alpha-Eleostearic acid itself is not classified as a hazardous substance according to the

Globally Harmonized System (GHS), it is frequently supplied as a solution in methanol or

ethanol.[1] These solvents are flammable and toxic, and therefore, all handling procedures

must account for these hazards. The following personal protective equipment is mandatory:

Eye and Face Protection: Chemical splash goggles are required at all times. A face shield

should be worn over the goggles when handling larger quantities or when there is a

significant risk of splashing.

Hand Protection: Nitrile gloves are recommended for handling alpha-Eleostearic acid and

its solutions. It is crucial to inspect gloves for any signs of degradation before and during

use. Change gloves immediately if they become contaminated.
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Body Protection: A standard laboratory coat is required. When handling larger volumes, a

chemical-resistant apron over the lab coat is recommended.

Respiratory Protection: All work with alpha-Eleostearic acid, particularly when in a volatile

solvent, should be conducted in a certified chemical fume hood to prevent the inhalation of

vapors.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling alpha-Eleostearic acid is crucial to minimize exposure risk

and ensure the quality of the compound.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated area,

away from sources of ignition.

If supplied in a flammable solvent, store in a designated flammable liquids cabinet.

Note the date of receipt and opening on the container.

2. Preparation and Handling:

All handling of alpha-Eleostearic acid and its solutions must be performed within a

chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Use only compatible labware (e.g., glass, PTFE).

When preparing solutions, add the alpha-Eleostearic acid (or its stock solution) to the

solvent slowly and carefully to avoid splashing.

Keep containers sealed when not in use to prevent solvent evaporation and contamination.

3. Experimental Use:
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When conducting experiments, use the smallest quantity of the substance necessary.

Be mindful of potential ignition sources in the vicinity of the work area.

After handling, decontaminate the work area with an appropriate solvent (e.g., 70% ethanol)

followed by soap and water.

Emergency Procedures
In the event of an emergency, follow these procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.

Spill:

Small Spill: Absorb the spill with an inert material (e.g., vermiculite, sand). Collect the

absorbed material into a labeled, sealed container for hazardous waste disposal. Clean

the spill area with a suitable solvent and then with soap and water.

Large Spill: Evacuate the area immediately. Alert others and your institution's

environmental health and safety (EHS) department. Do not attempt to clean up a large

spill without proper training and equipment.

Disposal Plan
Proper disposal of alpha-Eleostearic acid and its associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Unused Product and Solutions: Dispose of as chemical waste in accordance with local,

state, and federal regulations. Due to the common use of flammable solvents, it should be

treated as flammable waste.
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Contaminated Materials: All materials that have come into contact with alpha-Eleostearic
acid (e.g., gloves, pipette tips, absorbent paper) should be collected in a designated, labeled

hazardous waste container.

Empty Containers: "RCRA empty" containers (those that have been thoroughly drained)

should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of

as hazardous waste. Once decontaminated, the container can be disposed of as non-

hazardous waste.

Quantitative Data
Property Value

Molecular Formula C₁₈H₃₀O₂[1][2]

Molecular Weight 278.4 g/mol [1][2]

Appearance Off-White Solid[3]

Solubility
Soluble in methanol, ethanol, DMF, and DMSO.

[1]

CAS Number 506-23-0[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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